Cas no 2171950-11-9 (2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid)
2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid
- 2171950-11-9
- 2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid
- EN300-1525298
-
- Inchi: 1S/C27H34N2O6/c1-27(18-30,25(32)33)29-24(31)15-5-3-2-4-10-16-28-26(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23,30H,2-5,10,15-18H2,1H3,(H,28,34)(H,29,31)(H,32,33)
- InChI Key: XAYCHIIGRSNEMU-UHFFFAOYSA-N
- SMILES: O(C(NCCCCCCCC(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 125Ų
2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1525298-0.05g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-0.1g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-0.25g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-0.5g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-1.0g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-2.5g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-5.0g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-10.0g |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1525298-50mg |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1525298-100mg |
2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxy-2-methylpropanoic acid |
2171950-11-9 | 100mg |
$2963.0 | 2023-09-26 |
2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid
Comprehensive Overview of 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171950-11-9)
In the rapidly evolving field of pharmaceutical and biochemical research, 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171950-11-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug development, and bioconjugation. Researchers and industry professionals are increasingly focusing on its potential due to its unique properties, such as its ability to act as a linker or spacer in bioactive molecules. The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction in the development of novel therapeutics.
The compound's CAS number 2171950-11-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its long-chain structure, featuring an octanamido backbone and 3-hydroxy-2-methylpropanoic acid moiety, offers exceptional stability and reactivity, making it a preferred choice for advanced biochemical applications. Recent studies highlight its role in the synthesis of peptide-based drugs, a growing area of interest given the rise of personalized medicine and targeted therapies. As the demand for precision medicine escalates, compounds like 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid are becoming indispensable tools for researchers.
One of the most frequently searched topics in this domain revolves around the synthetic pathways and purification methods for such specialized compounds. Scientists are keen to optimize yields and reduce byproducts, especially when working with Fmoc-protected intermediates. The compound's hydrophilic-lipophilic balance (HLB) is another area of exploration, as it influences solubility and compatibility with various solvents—a key consideration in formulation development. Additionally, its potential use in bioconjugation techniques has sparked discussions in forums and academic circles, particularly for creating antibody-drug conjugates (ADCs) or diagnostic probes.
From an industrial perspective, scalability and cost-effectiveness are paramount. The 2171950-11-9 compound is often compared to other amino acid derivatives in terms of efficiency and environmental impact. With sustainability becoming a global priority, researchers are investigating greener synthesis routes, such as enzymatic catalysis or solvent-free reactions, to produce this molecule. These efforts align with the broader push toward green chemistry in pharmaceutical manufacturing, a topic that resonates strongly with both academia and regulatory bodies.
In conclusion, 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171950-11-9) represents a cutting-edge tool in modern biochemistry. Its applications span from peptide therapeutics to material science, reflecting its adaptability and importance. As research continues to uncover new uses and refine existing methodologies, this compound is poised to remain at the forefront of scientific innovation. For those seeking detailed protocols or collaborative opportunities, staying updated with the latest publications and patent filings is highly recommended.
2171950-11-9 (2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)